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Abstract

This technical guide provides a comprehensive overview of 4-(2-Bromophenyl)-1H-imidazole,
a heterocyclic compound of significant interest in medicinal chemistry and materials science.
This document details its chemical identity, physicochemical properties, a robust synthetic
protocol, and methods for its characterization. Furthermore, it explores the potential
applications of this molecule, particularly in the realm of drug discovery, by examining the
biological activities of structurally related compounds. Safety and handling protocols are also
discussed to ensure its proper use in a laboratory setting. This guide is intended to be a
valuable resource for researchers and scientists engaged in the synthesis and application of
novel imidazole-based compounds.

Introduction: The Significance of Brominated
Phenylimidazoles
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The imidazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of
numerous biologically active molecules, including natural products and synthetic drugs.[1] Its
derivatives are known to exhibit a wide array of pharmacological activities. The introduction of a
bromophenyl substituent onto the imidazole ring provides a key functional handle for further
molecular elaboration through cross-coupling reactions, making these compounds valuable
building blocks in the synthesis of complex molecular architectures.[2] Specifically, 4-(2-
Bromophenyl)-1H-imidazole, with its ortho-brominated phenyl ring, presents a unique steric
and electronic profile that can be exploited in the design of novel therapeutic agents. This guide
will delve into the technical details of this promising compound.

Compound Identification and Properties

CAS Number: 450415-78-8[1]

Physicochemical Properties

While extensive experimental data for 4-(2-Bromophenyl)-1H-imidazole is not widely
published, its properties can be inferred from its structure and data on related compounds.

Property Value/Description Source
Molecular Formula CoH7BrN2 [1]
Molecular Weight 223.07 g/mol [1]

Expected to be a solid,
Appearance ) ) General knowledge
potentially crystalline.

Expected to be soluble in
Solubility organic solvents such as [1]
DMSO and methanol.

) Commercially available with
Purity N [3]
purities of around 95%.

Synthesis of 4-(2-Bromophenyl)-1H-imidazole: A
Methodological Approach
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The synthesis of substituted imidazoles can be achieved through various strategies. A plausible
and efficient method for the synthesis of 4-(2-Bromophenyl)-1H-imidazole can be adapted
from established protocols for similar structures. The following is a representative protocol
based on the synthesis of a related compound, 1-Benzyl-4-(2-bromophenyl)-2-phenyl-1H-
imidazole.[4] This synthesis involves the reaction of a substituted chalcone with a benzylamine,
catalyzed by copper(ll) trifluoromethanesulfonate and iodine.

Diagram of the Synthetic Workflow
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Caption: A generalized workflow for the synthesis of a 4-(2-bromophenyl)-1H-imidazole
derivative.
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Detailed Experimental Protocol (Representative)

Materials:

Chalcone derivative

Benzylamine

Copper(ll) trifluoromethanesulfonate (Cu(OTf)2)

lodine (12)

Dimethyl sulfoxide (DMSO)

Ethyl acetate

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Procedure:

To a solution of the appropriate chalcone (1.0 mmol) in DMSO (3.0 mL) in a sealed tube, add
benzylamine (1.2 mmol), Cu(OTf)z (10 mol %), and Iz (20 mol %).

Stir the reaction mixture at 120 °C for the time required for the reaction to complete (monitor
by TLC).

After completion, cool the reaction mixture to room temperature and pour it into a saturated
agueous NaHCOs solution (20 mL).

Extract the aqueous layer with ethyl acetate (3 x 20 mL).

Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na2SOa.
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« Filter the mixture and concentrate the filtrate under reduced pressure.

 Purify the crude product by silica gel column chromatography to afford the desired 4-(2-
bromophenyl)-1H-imidazole derivative.

Characterization and Spectroscopic Data

Characterization of the synthesized compound is crucial for confirming its identity and purity.
The following data is for the closely related compound, 1-Benzyl-4-(2-bromophenyl)-2-phenyl-
1H-imidazole, and serves as a valuable reference for the core "4-(2-Bromophenyl)-1H-
imidazole"” moiety.[4]

Observed Data for 1-Benzyl-4-(2-
bromophenyl)-2-phenyl-1H-imidazole

Technique

3062, 2927, 1661, 1595, 1472, 1358, 1262,

IR (neat, cm1) 1183, 1023, 745

5 5.28 (s, 2H), 7.09 (t, J = 7.5 Hz, 1H), 7.15 (d, J
= 7.5 Hz, 2H), 7.31 (t, J = 7.0 Hz, 1H), 7.37 (t, J

= 7.5 Hz, 3H), 7.41~7.42 (m, 3H), 7.59-7.62 (m,
3H), 7.79 (s, 1H), 8.19 (d, J = 8.0 Hz, 1H)

1H NMR (500 MHz, CDCls)

0 50.6, 120.7, 121.3, 126.6, 127.5, 127.9, 127.9,
13C NMR (125 MHz, CDCIs) 128.7, 129.0, 129.1, 130.3, 130.5, 133.5, 134.5,
136.8, 138.8, 147.7

calcd for C22H1sBrN2 ([M + H]*), 389.0653;

HRMS (ESI
(ESD found, 389.0663

Potential Applications in Drug Discovery

While specific biological activity data for 4-(2-Bromophenyl)-1H-imidazole is limited, the
broader class of phenylimidazole derivatives has shown significant promise in medicinal
chemistry.

Modulation of GABA-A Receptors
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Compounds within the phenylimidazole class have been identified as positive allosteric
modulators of specific GABA-A receptor subtypes.[3] This mode of action is a novel
pharmacological strategy for addressing neurological dysfunctions. The unique substitution
pattern of 4-(2-Bromophenyl)-1H-imidazole makes it an interesting candidate for further
investigation in this area.

Enzyme Inhibition

The structural features of 4-(2-Bromophenyl)-1H-imidazole make it a valuable intermediate
for synthesizing more complex molecules to investigate enzyme inhibition. One such target is
indoleamine 2,3-dioxygenase 1 (IDO1), an immunosuppressive enzyme.[3] The development
of IDO1 inhibitors is a promising avenue for cancer immunotherapy.

Diagram of Potential Therapeutic Pathways
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Caption: Potential therapeutic pathways for 4-(2-bromophenyl)-1H-imidazole derivatives.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
4-(2-Bromophenyl)-1H-imidazole. A full safety data sheet (SDS) should be consulted before
use.

General Safety Recommendations:
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e Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab
coat, safety goggles, and chemical-resistant gloves.

e Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood.

o First Aid Measures:

[¢]

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.

[¢]

Skin: Wash off immediately with soap and plenty of water.

[¢]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

[e]

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion

4-(2-Bromophenyl)-1H-imidazole is a valuable heterocyclic compound with significant
potential in synthetic and medicinal chemistry. Its versatile structure, featuring a reactive
bromine atom, allows for the creation of diverse molecular libraries for drug discovery and
materials science applications. While further research is needed to fully elucidate its specific
biological activities, the insights from related compounds suggest promising avenues for
exploration. This technical guide provides a solid foundation for researchers and scientists
working with this and similar imidazole derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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